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Compound of Interest

Compound Name: Brachyoside B

Cat. No.: B12338390

For Researchers, Scientists, and Drug Development Professionals

Abstract

Brachyoside B, a naturally occurring cycloartane triterpenoid saponin, has garnered interest
within the scientific community for its potential therapeutic applications. This document provides
detailed application notes and protocols for the chemical synthesis and chromatographic
purification of Brachyoside B. The proposed synthetic route leverages a regioselective
glycosylation strategy, while the purification protocol outlines an efficient method for isolating
Brachyoside B from natural sources, specifically from the roots of Astragalus species. These
protocols are intended to serve as a comprehensive guide for researchers engaged in the
study and development of Brachyoside B and related compounds.

Introduction

Brachyoside B is a glycoside of cycloastragenol, characterized by a [3-D-glucopyranosyl
moiety attached to the C-3 hydroxyl group of the aglycone. Cycloastragenol and its glycosides,
including the closely related Astragaloside 1V, have been reported to possess a range of
biological activities, most notably the activation of telomerase, an enzyme implicated in cellular
aging and various disease states[1][2][3]. The therapeutic potential of these compounds has
driven the need for reliable methods to obtain pure Brachyoside B for further investigation.
While total synthesis of complex natural products can be challenging, it offers the advantage of
producing structurally pure compounds and allows for the generation of analogs for structure-
activity relationship (SAR) studies. Alternatively, isolation from natural sources remains a
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primary method for obtaining significant quantities of Brachyoside B. This document details

both a proposed synthetic pathway and a comprehensive purification protocol.

Chemical and Physical Properties

Property Value Reference
Molecular Formula C36He60010 PubChem CID: 14241109
Molecular Weight 652.86 g/mol PubChem CID: 14241109

(3B,60,16[3,20R,24S)-20,24-
Epoxy-16,25-dihydroxy-9,19-

IUPAC Name PubChem CID: 14241109
cyclolanostan-3-yl 3-D-
glucopyranoside

CAS Number 126640-90-2 [4]
White to off-white crystalline

Appearance Inferred
powder

N Soluble in methanol, ethanol;
Solubility Inferred

sparingly soluble in water

Proposed Synthesis of Brachyoside B

The total synthesis of Brachyoside B has not been explicitly detailed in the literature.

However, based on the successful synthesis of other cycloastragenol glycosides, a plausible

synthetic route can be designed. The key challenge lies in the regioselective glycosylation of

the C-3 hydroxyl group of the cycloastragenol aglycone, which possesses multiple hydroxyl

groups with varying reactivity. The following protocol is a proposed method for the synthesis of

Brachyoside B.

Synthetic Workflow
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Glycosylation
Glycosyl Donor (e.g., Acetobromo-a-D-glucose) Deprotection
| Deprotecing Agent (e TBAP)
Protection Glycosylation Reaction Protected Brachyoside B ‘ Brachyoside B

Protecting Agent (e.g., TBDMSCI)
Protection of 6-OH, 16-OH, 25-OH

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12338390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Dried Astragalus Root Powder

:

Extraction (80% Ethanol)

:

Crude Extract

:

Solvent Partitioning (n-Butanol/Water)

:

n-Butanol Fraction (Saponin-rich)

:

Column Chromatography (Silica Gel)

:

Fraction Collection

:

Preparative HPLC (C18) hTERT (Telomerase)

Anti-aging, Cytoprotection

Pure Brachyoside B
Click to download full resolution via product page

Brachyoside B

Putative Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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